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Compound of Interest

Compound Name: Fmoc-L-Tyr(CH2-Chx)-OH

CAS No.: 960360-37-6

Cat. No.: B2518146

Get Quote

Executive Summary & Compound Definition
Fmoc-Tyr(CH2-Chx)-OH is a non-natural amino acid building block used primarily to introduce

lipophilicity and steric bulk into peptide sequences.[1] Unlike the standard Fmoc-Tyr(tBu)-OH,

where the tert-butyl group is a transient protecting group removed during acidolysis (TFA

cleavage), the cyclohexylmethyl (CH2-Chx) ether moiety is chemically robust.[1] It is generally

intended to remain on the tyrosine side chain in the final peptide construct to modulate receptor

binding or membrane permeability.

This guide contrasts the mass spectrometry (MS) behavior of this stable ether derivative

against standard labile tyrosine variants, providing a self-validating workflow for its identification

and purity assessment.[1]
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Feature
Fmoc-Tyr(CH2-Chx)-

OH

Fmoc-Tyr(tBu)-OH

(Standard)
Fmoc-Tyr(Bzl)-OH

Full Name

Fmoc-O-

cyclohexylmethyl-L-

tyrosine

Fmoc-O-tert-butyl-L-

tyrosine

Fmoc-O-benzyl-L-

tyrosine

Role
Structural Modification

(Permanent)
Transient Protection

Transient/Permanent

Protection

Formula C₃₁H₃₃NO₅ C₂₈H₂₉NO₅ C₃₁H₂₇NO₅

Monoisotopic Mass 499.2359 Da 459.2046 Da 493.1889 Da

Acid Stability (TFA) High (Stable) Low (Labile, -tBu)
High (Stable to TFA,

HF labile)

MS Behavior
Intact Side Chain

observed

In-source decay (-56

Da) common

Intact Side Chain

observed

LogP (Est.)
~6.5 (Highly

Lipophilic)
~5.6 ~5.8

Mass Spectrometry Characterization
The core distinction in characterizing Fmoc-Tyr(CH2-Chx)-OH lies in the stability of the ether

linkage under collision-induced dissociation (CID).[1] While tBu groups often eliminate

isobutene even under soft ionization, the cyclohexylmethyl ether is robust, yielding a distinct

fragmentation pattern.

Theoretical Ion Table (ESI+)[1]
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Ion Species Formula Theoretical m/z Description

[M+H]⁺ C₃₁H₃₄NO₅⁺ 500.2432
Protonated Molecular

Ion

[M+Na]⁺ C₃₁H₃₃NO₅Na⁺ 522.2251
Sodium Adduct

(Common in ESI)

[M-Fmoc+H]⁺ C₁₆H₂₄NO₃⁺ 278.1751
Loss of Fmoc group

(Fragment)

Fmoc Cation C₁₄H₉⁺ 179.0855
Dibenzofulvene cation

(Diagnostic)

Immonium Ion C₁₆H₂₄NO⁺ 232.2271
Diagnostic Marker for

Tyr(CH2-Chx)

Fragmentation Pathways & Logic[1]
The following diagram illustrates the divergent fragmentation pathways between the stable

CH2-Chx derivative and the labile tBu standard. This visualization serves as a logic map for

interpreting MS/MS spectra.[1]

Fmoc-Tyr(CH2-Chx)-OH
[M+H]+ m/z 500.24
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(Very Difficult)
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Figure 1: Comparative fragmentation logic. Note that Fmoc-Tyr(CH2-Chx)-OH retains its side

chain modification (Green Node), whereas Fmoc-Tyr(tBu)-OH readily degrades to the native

tyrosine core.[1]
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Experimental Protocol: Self-Validating Workflow
This protocol is designed to differentiate Fmoc-Tyr(CH2-Chx)-OH from impurities (such as free

Fmoc-Tyr-OH) and confirm the integrity of the ether bond.[1]

Sample Preparation[1]
Solvent: Acetonitrile:Water (50:[1]50) + 0.1% Formic Acid.[1]

Why: The high lipophilicity of the CH2-Chx group requires higher organic content than

standard amino acids to ensure complete solubility and stable spray.[1]

Concentration: 10 µM (Direct Infusion) or 100 µM (LC-MS injection).[1]

Pre-check: Ensure the system is free of sodium salts if seeking strictly [M+H]+, though

[M+Na]+ is often the dominant species for this hydrophobic molecule.[1]

LC-MS Method (Reverse Phase)
Due to the significant hydrophobicity of the cyclohexylmethyl group, this compound will elute

significantly later than standard Fmoc-Tyr derivatives.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters BEH), 2.1 x 50 mm.[1]

Gradient: 5% to 95% B over 10 minutes (A=0.1% FA in Water, B=0.1% FA in ACN).

Expectation:

Fmoc-Tyr-OH (Impurity): ~4-5 min.[1]

Fmoc-Tyr(tBu)-OH: ~6-7 min.[1]

Fmoc-Tyr(CH2-Chx)-OH: ~8-9 min (Strong retention due to cyclohexyl ring).

Data Interpretation Steps
Verify Parent Ion: Look for m/z 500.2 (Protonated).[1]

Check for "False" Peaks:
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If you see m/z 404.1, this indicates Fmoc-Tyr-OH (free phenol).[1] This implies the ether

synthesis failed or the group was cleaved (unlikely).[1]

If you see m/z 179 (high abundance), this confirms the Fmoc group is present.[1]

MS/MS Confirmation: Select m/z 500.2 for fragmentation.[1]

Pass Criteria: Observation of m/z 232.2 (Immonium ion).[1] This proves the

Cyclohexylmethyl group is attached to the Tyrosine side chain.

Fail Criteria: Observation of m/z 136.1 as the dominant immonium ion suggests the side

chain is labile or missing.

References
PubChem Compound Summary.Fmoc-Tyr(tBu)-OH (CAS 71989-38-3).[1][2] National Center

for Biotechnology Information.[1] Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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